1-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-3-[(oxolan-2-yl)methyl]urea

• IUPAC Name: 1-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-3-(oxolan-2-ylmethyl)urea
• InChI: InChI=1S/C19H28N2O4/c1-23-16-6-4-15(5-7-16)19(8-11-24-12-9-19)14-21-18(22)20-13-17-3-2-10-25-17/h4-7,17H,2-3,8-14H2,1H3,(H2,20,21,22)
• InChI Key: UDSZLUQFFPBZSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)CNC(=O)NCC3CCCO3
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol
• CAS No.: 2034341-18-7

Description

1-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-3-[(oxolan-2-yl)methyl]urea is a useful research compound. Its molecular formula is C19H28N2O4 and its molecular weight is 348.443. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications Research into the synthetic applications of compounds structurally related to "1-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea" includes the development of novel synthesis methods for complex chemical structures. For instance, Agekyan and Mkryan (2015) explored reactions of 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxyl chloride with anesthesin, leading to the formation of diamides, showcasing the compound's utility in creating complex molecular architectures Agekyan & Mkryan, 2015.

Material Science and Catalysis In material science, compounds with structural similarities to the query chemical have been investigated for their potential in creating new materials and catalytic processes. Reddy et al. (2012) reported on the synthesis of cis-fused hexahydro-1H-furo[3,4-c]pyran derivatives via Prins cyclization, indicating the role of such compounds in advancing synthetic methodologies for material preparation Reddy et al., 2012.

Chemical Properties and Reactivity Investigations into the chemical properties and reactivity of similar compounds have also been conducted, providing insights into their potential applications in various chemical reactions. Sharma et al. (2016) determined the X-ray crystal structure of a related compound, shedding light on its molecular configuration and potential reactivity patterns Sharma et al., 2016.

Antimicrobial Activity Some studies have evaluated the antimicrobial activities of compounds closely related to the query chemical. Korkusuz et al. (2013) investigated the antimicrobial activity of 4-benzoyl-N-(N’,N’-dialkylcarbamyl)-1-(4-methoxyphenyl)-5-phenyl-1H-pyrazole-3-carboxamide derivatives, demonstrating the potential of such compounds in developing new antimicrobial agents Korkusuz et al., 2013.